Cas no 512171-71-0 (8-Indolizinol,octahydro-,(8S,8aS)-(9CI))

512171-71-0 structure
Product name:8-Indolizinol,octahydro-,(8S,8aS)-(9CI)
8-Indolizinol,octahydro-,(8S,8aS)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 8-Indolizinol,octahydro-,(8S,8aS)-(9CI)
- (8S,8as)-octahydro-8-indolizinol
- (8s,8as)-perhydro-8-indolizinol
- 512171-71-0
- SCHEMBL8758915
- DB-235249
- (8S,8AS)-octahydroindolizin-8-ol
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- Inchi: InChI=1S/C8H15NO/c10-8-4-2-6-9-5-1-3-7(8)9/h7-8,10H,1-6H2/t7-,8-/m0/s1
- InChI Key: GJTUCATUYQZTJZ-YUMQZZPRSA-N
- SMILES: C1CC2C(CCCN2C1)O
Computed Properties
- Exact Mass: 141.11500
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47000
- LogP: 0.54340
8-Indolizinol,octahydro-,(8S,8aS)-(9CI) Related Literature
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Shixin Wu,Jiamin Zeng,Hong Xie,Sum Huan Ng Anal. Methods, 2016,8, 7025-7029
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
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4. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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